Cas no 2649087-77-2 (2-(3-isocyanato-2-methylprop-1-en-1-yl)furan)

• Product Name: 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan
• CAS No: 2649087-77-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6059552
• PubChem ID: 165709228
• Update Time: 2025-10-29

2-(3-isocyanato-2-methylprop-1-en-1-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan
• EN300-1801901
• 2649087-77-2

• Inchi： 1S/C9H9NO2/c1-8(6-10-7-11)5-9-3-2-4-12-9/h2-5H,6H2,1H3/b8-5+
• InChI Key： CEXZPZXQIYPFBP-VMPITWQZSA-N
• SMILES： O1C=CC=C1/C=C(\C)/CN=C=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan

Introduction to 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan (CAS No. 2649087-77-2)

2-(3-isocyanato-2-methylprop-1-en-1-yl)furan, identified by the Chemical Abstracts Service Number (CAS No.) 2649087-77-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, represents a promising candidate for various applications, particularly in the development of novel materials and bioactive compounds.

The molecular structure of 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan consists of a furan ring linked to an isocyanate functional group, which is further connected to an isobutylene moiety. This configuration imparts distinct reactivity and versatility, making it a valuable intermediate in synthetic chemistry. The presence of the isocyanate group (-NCO) allows for diverse chemical transformations, including polymerization reactions, urethane formation, and coupling with nucleophiles, which are critical for drug development and material science applications.

In recent years, there has been growing interest in exploring the potential of 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan in medicinal chemistry. The compound's ability to undergo facile reactions with amines and alcohols has opened up possibilities for the synthesis of biologically active molecules. For instance, researchers have been investigating its utility in generating novel heterocyclic derivatives that exhibit pharmacological properties. These derivatives are being studied for their potential applications in treating inflammatory diseases, infectious disorders, and other therapeutic areas.

One of the most compelling aspects of CAS No. 2649087-77-2 is its role as a building block in polymer chemistry. The isocyanate functionality enables the formation of polyurethanes and polyureas through reaction with polyols or diamines. These polymers exhibit exceptional thermal stability, mechanical strength, and biocompatibility, making them suitable for advanced material applications such as coatings, adhesives, and biomedical devices. Recent studies have demonstrated the synthesis of biodegradable polymers derived from this compound, which hold promise for sustainable industrial practices.

The pharmaceutical industry has also been exploring the therapeutic potential of derivatives of 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan. Researchers have synthesized several analogs that show promise in preclinical studies as inhibitors of key enzymes involved in metabolic pathways. For example, modifications to the furan ring have led to compounds with enhanced binding affinity to target proteins, suggesting their suitability for further development into drugs. Additionally, the compound's structural motif has been incorporated into libraries of molecules designed for high-throughput screening (HTS), accelerating the discovery process.

From a synthetic chemistry perspective, CAS No. 2649087-77-2 serves as a versatile intermediate that facilitates access to complex molecular architectures. The ability to introduce various functional groups while maintaining the integrity of the core structure allows chemists to tailor properties according to specific needs. This flexibility has been exploited in the development of novel agrochemicals as well. Derivatives of this compound have shown efficacy against pests and pathogens while exhibiting reduced environmental impact compared to traditional pesticides.

The industrial relevance of 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan extends beyond pharmaceuticals and materials science. Its incorporation into formulations for specialty chemicals has led to innovative solutions in areas such as adhesives, sealants, and coatings. The compound's reactivity allows for the creation of cross-linked networks that enhance durability and performance under harsh conditions. These advancements underscore its importance as a commercial chemical with broad applicability.

Recent advancements in computational chemistry have further highlighted the significance of CAS No. 2649087-77-2. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have guided experimental efforts by predicting optimal reaction conditions and identifying potential lead compounds for drug development. The integration of experimental data with computational techniques has accelerated progress in understanding its pharmacological profile.

The environmental impact of synthesizing and utilizing 2-(3-isocyanato-2-methylprop-1-en-1-yl)furan is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes have been explored as alternatives to traditional methods, offering improved efficiency and sustainability. Such innovations align with global initiatives aimed at promoting responsible chemical manufacturing practices.

In conclusion,CAS No. 2649087-77-2 represents a multifaceted compound with substantial potential across multiple scientific disciplines。 Its unique structural features enable diverse applications，from pharmaceuticals to advanced materials，while ongoing research continues to uncover new possibilities。 As our understanding deepens，the utility of this molecule is expected to expand，driving innovation in both academic research and industrial applications。